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Compound of Interest

6-Chloro-3-methoxypyridazin-4-
Compound Name:
amine

Cat. No.: B168402

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
the chemical compound 6-Chloro-3-methoxypyridazin-4-amine. The information is intended

to support research and development activities by providing key data points and methodologies
for property verification.

Core Physical and Chemical Properties

6-Chloro-3-methoxypyridazin-4-amine is a pyridazine derivative with potential applications in
medicinal chemistry and materials science. A summary of its key physical properties is
presented below.

Data Presentation: Summary of Physical Properties
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Property Value Source
Molecular Formula C5H6CIN30O [1112]
Molecular Weight 159.57 g/mol [1][2]
Appearance White to off-white solid [1]
Melting Point 190-191 °C [1]
Boiling Point 373.5 £ 37.0 °C (Predicted) [1]
Density 1.398 + 0.06 g/cm? (Predicted) [1]

pKa 3.52 £ 0.10 (Predicted) [1]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 6-Chloro-3-
methoxypyridazin-4-amine are not readily available in the public domain. However, the
following are general and widely accepted methodologies for determining the key physical
properties of solid organic compounds, such as pyridazine derivatives.

Determination of Melting Point

The melting point of a solid compound can be determined using a digital melting point
apparatus.

Protocol:

A small, dry sample of the compound is finely powdered and packed into a capillary tube to a
height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate.

The temperature at which the substance begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting point range.
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» For high-purity crystalline solids, this range is typically narrow.

Determination of Solubility

The solubility of a compound in various solvents can be determined by the following procedure.
Protocol:

e A known, small amount of the solid compound (e.g., 10 mg) is placed into a test tube.

o A measured volume of the solvent (e.g., 1 mL) is added to the test tube.

e The mixture is agitated vigorously at a constant temperature.

o If the solid dissolves completely, it is considered soluble.

« If the solid does not dissolve, the mixture can be gently heated to determine the effect of
temperature on solubility.

e This process can be repeated with a range of polar and non-polar solvents to establish a
solubility profile.

Visualizations
Experimental Workflow for Melting Point Determination

The following diagram illustrates a standard workflow for determining the melting point of a
solid organic compound.
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Sample Preparation:
Finely powder the solid sample.

,

Capillary Loading:
Pack the powdered sample into a capillary tube.

'

Apparatus Setup:
Place the capillary tube into the melting point apparatus.

'

Heating:
Heat the sample at a controlled rate.

l

Observation:
Observe the sample for the onset of melting.

l

Record Initial Temperature:
Note the temperature at which the first liquid appears.

l

Observation:
Continue heating and observe until the sample is fully liquid.

'

Record Final Temperature:
Note the temperature at which all solid has melted.

'

Data Analysis:
Report the melting point as a range from the initial to the final temperature.

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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